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Compound of Interest

Compound Name: (4-Methylcyclohexyl)methanol

Cat. No.: B126014 Get Quote

An In-depth Examination of its Applications, Synthesis, and Biological Interactions for

Researchers, Scientists, and Drug Development Professionals.

(4-Methylcyclohexyl)methanol (MCHM), a saturated alicyclic primary alcohol, is a colorless

liquid with a characteristic mint- or licorice-like odor. While its name gained public recognition

following an industrial spill, its utility in various industrial processes is significant, ranging from

mineral processing to consumer products. This technical guide provides a comprehensive

overview of the primary industrial uses of MCHM, detailed experimental protocols for its

application and synthesis, and an exploration of its interactions with biological systems, a topic

of increasing interest for toxicological and drug development research.

Physicochemical Properties and Isomeric Forms
MCHM exists as a mixture of cis and trans isomers, the ratio of which can influence its physical

and chemical properties. The trans isomer is noted for its lower odor threshold.[1] A summary

of its key physicochemical properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₈H₁₆O [1]

Molecular Weight 128.21 g/mol [2]

Density 0.9074 g/cm³ at 20 °C [1][2]

Boiling Point 203.7 °C [2]

Melting Point -12.0 °C [2]

Vapor Pressure 0.0588 mm Hg at 25 °C [2]

Water Solubility 2250 ± 50 mg/L at 23 °C [3]

log Kₒw (cis) 2.35 ± 0.005 [3]

log Kₒw (trans) 2.46 ± 0.0002 [3]

Table 1: Physicochemical Properties of (4-Methylcyclohexyl)methanol.

Crude MCHM, as used in industrial applications, is a mixture of MCHM isomers and other

related compounds. The typical composition of crude MCHM is detailed in Table 2.

Component Concentration Range (%)

(4-Methylcyclohexyl)methanol (cis and trans) 68 - 89

4-(Methoxymethyl)cyclohexanemethanol 4 - 22

Water 4 - 10

Methyl 4-methylcyclohexanecarboxylate ~5

Dimethyl 1,4-cyclohexanedicarboxylate ~1

1,4-Cyclohexanedimethanol 1 - 2

Methanol ~1

Table 2: Typical Composition of Crude (4-Methylcyclohexyl)methanol.[2]
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Primary Industrial Applications
The principal industrial applications of (4-Methylcyclohexyl)methanol are centered on its

properties as a surfactant and a chemical intermediate.

Froth Flotation Agent in Coal Beneficiation
The primary industrial use of MCHM is as a frothing agent in the froth flotation process for

cleaning fine coal particles.[4] In this process, air is bubbled through a slurry of coal and waste

material (gangue). The hydrophobic coal particles attach to the air bubbles and rise to the

surface, forming a froth that can be skimmed off, while the hydrophilic gangue remains

suspended in the slurry. MCHM's role is to stabilize the froth, allowing for efficient separation of

the coal.

A patented froth flotation process utilizes a mixture where MCHM is the main component.[1]

Experimental Protocol: Laboratory-Scale Froth Flotation of Coal

This protocol is a generalized procedure for evaluating the effectiveness of a frothing agent like

MCHM in a laboratory setting.

Materials:

Laboratory flotation cell (e.g., Denver D-12)

Finely ground coal sample (-600 μm)

(4-Methylcyclohexyl)methanol (or a crude MCHM mixture)

Collector (e.g., kerosene or fuel oil)

Water

Filtration apparatus

Drying oven

Analytical balance
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Procedure:

Prepare a coal slurry by adding a known weight of the coal sample (e.g., 200 g) to the

flotation cell with a specific volume of water to achieve the desired pulp density (e.g., 10%

solids by mass).

Agitate the slurry for a set period (e.g., 5 minutes) to ensure proper wetting of the coal

particles.

Add the collector (e.g., kerosene at a dosage of 0.25 kg/ton of coal) to the slurry and

condition for a further 2 minutes.

Add the frothing agent, MCHM (e.g., at a dosage of 0.10 kg/ton of coal), to the cell and

condition for an additional 1 minute.

Introduce air into the cell at a controlled flow rate to generate a froth.

Collect the froth (concentrate) for a specified period (e.g., 3-5 minutes) by scraping it from

the surface.

Filter, dry, and weigh the collected concentrate and the remaining tailings.

Analyze the ash content of the feed, concentrate, and tailings to determine the separation

efficiency.

Performance Evaluation: The performance of the frothing agent is evaluated based on the

combustible recovery and the grade (ash content) of the clean coal product.

Component in Air Fresheners
(4-Methylcyclohexyl)methanol has been patented for use in air fresheners, likely due to its

pleasant, mint-like odor and its volatility. While specific commercial formulations are proprietary,

a general experimental protocol for a liquid air freshener can be devised.

Experimental Protocol: Formulation of a Liquid Air Freshener

Materials:
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(4-Methylcyclohexyl)methanol

Ethanol (or other suitable alcohol)

Distilled water

Essential oils or other fragrance compounds (optional)

Solubilizer (e.g., a non-ionic surfactant, if needed)

Glass beaker and magnetic stirrer

Spray bottle or wick-based diffuser

Procedure:

In a glass beaker, combine the desired amount of (4-Methylcyclohexyl)methanol with

ethanol. A typical starting ratio could be 1:5 to 1:10 by volume.

If using additional fragrance oils, add them to the alcohol mixture and stir until dissolved.

Slowly add distilled water to the alcohol-fragrance mixture while stirring continuously. The

final water content can vary depending on the desired strength and application (e.g., 50-70%

water).

If the solution becomes cloudy, a small amount of a suitable solubilizer can be added

dropwise until the solution clears.

Transfer the final solution to a spray bottle for an aerosol application or to a container with a

wick for passive diffusion.

Chemical Intermediate
MCHM serves as a chemical intermediate in the synthesis of other compounds. Its primary

alcohol functional group can undergo various chemical transformations, such as esterification,

etherification, and oxidation, to produce a range of derivatives with different properties and

applications. For example, it can be used in the synthesis of esters for use as plasticizers or

lubricants.
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Synthesis of (4-Methylcyclohexyl)methanol
Historically, (4-Methylcyclohexyl)methanol was first prepared via the Bouveault-Blanc

reduction of a methylcyclohexanecarboxylate ester.[5] It is also produced as a byproduct in the

industrial production of 1,4-cyclohexanedimethanol through the hydrogenation of dimethyl

terephthalate.[5]

Experimental Protocol: Synthesis via Bouveault-Blanc Reduction (Conceptual)

This protocol outlines the general steps for the synthesis of (4-Methylcyclohexyl)methanol
based on the classical Bouveault-Blanc reduction.

Materials:

Methyl 4-methylcyclohexanecarboxylate

Anhydrous ethanol

Sodium metal

Toluene (as a co-solvent)

Hydrochloric acid (for workup)

Diethyl ether (for extraction)

Anhydrous magnesium sulfate (for drying)

Rotary evaporator

Distillation apparatus

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a

mechanical stirrer, dissolve methyl 4-methylcyclohexanecarboxylate in anhydrous ethanol

and toluene.
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Under an inert atmosphere (e.g., nitrogen or argon), carefully add small pieces of sodium

metal to the stirred solution at a rate that maintains a gentle reflux.

After all the sodium has been added, continue to heat the reaction mixture at reflux until all

the sodium has reacted.

Cool the reaction mixture to room temperature and cautiously quench the reaction by the

slow addition of water.

Acidify the mixture with dilute hydrochloric acid.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the solution and remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by vacuum distillation to obtain (4-Methylcyclohexyl)methanol.

Biological Interactions and Signaling Pathways
Recent toxicological studies have shed light on the biological effects of MCHM and its

metabolites, which is of particular interest to drug development professionals for understanding

potential off-target effects and toxicity mechanisms.

Induction of Chemical and Oxidative Stress
Studies have shown that while (4-Methylcyclohexyl)methanol itself primarily induces

chemical stress related to transmembrane transport and transporter activity, its metabolites,

formed through metabolic processes, are more potent inducers of oxidative stress.[4][6][7]
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Figure 1. MCHM-Induced Chemical Stress Pathway
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Figure 1. MCHM-Induced Chemical Stress Pathway

The metabolites of MCHM can generate reactive oxygen species (ROS), leading to oxidative

stress. This, in turn, can activate various cellular defense mechanisms and signaling pathways.
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Figure 2. Oxidative Stress Response to MCHM Metabolites
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Figure 2. Oxidative Stress Response to MCHM Metabolites

Analytical Methodology: GC-MS for Isomer Separation
The analysis of MCHM, particularly the separation of its cis and trans isomers, is crucial for

environmental monitoring and toxicological studies. Gas chromatography-mass spectrometry

(GC-MS) is a commonly employed technique for this purpose.
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Experimental Protocol: GC-MS Analysis of MCHM Isomers in Water Samples

This protocol provides a general framework for the analysis of MCHM isomers in water.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Purge and trap system

Capillary column suitable for separating isomers (e.g., a mid-polarity column)

Helium (carrier gas)

(4-Methylcyclohexyl)methanol standard (containing both cis and trans isomers)

Reagent water

Sample vials

Procedure:

Sample Preparation: Water samples are collected in appropriate vials. For calibration,

prepare a series of standards of known MCHM concentrations in reagent water.

Purge and Trap: A known volume of the water sample is purged with an inert gas (e.g.,

helium). The volatile organic compounds, including MCHM, are trapped on a sorbent

material. The trap is then heated to desorb the analytes into the GC.

GC Separation:

Injector Temperature: e.g., 250 °C

Oven Program: e.g., initial temperature of 40 °C held for 2 minutes, ramped to 200 °C at

10 °C/min, and held for 5 minutes.

Carrier Gas Flow: Constant flow of helium.

MS Detection:
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Ionization Mode: Electron Ionization (EI)

Mass Range: Scan from m/z 35 to 350.

Selected Ion Monitoring (SIM): For enhanced sensitivity, monitor characteristic ions for

MCHM (e.g., m/z 55, 69, 81, 96, 110).

Data Analysis: Identify and quantify the cis and trans isomers based on their retention times

and mass spectra compared to the analytical standards.

Conclusion
(4-Methylcyclohexyl)methanol is a chemical with targeted yet important industrial

applications, primarily as a frothing agent in the coal industry and as a component in consumer

fragrances. Its synthesis is well-established, and analytical methods for its detection are robust.

The growing body of research on its biological interactions, particularly the induction of

chemical and oxidative stress, provides valuable insights for toxicologists and drug

development professionals. A thorough understanding of its properties, applications, and

biological effects is essential for its safe and effective use in industrial settings and for

assessing its potential environmental and health impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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